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Executive Summary & Chemical Identity

(3-Chloropropyl)sulfamoyl chloride (CAS 42065-72-5) is a specialized heterobifunctional
reagent utilized in medicinal chemistry for the construction of sulfamide-based
pharmacophores.[1] Unlike simple sulfonyl chlorides, this molecule possesses two distinct
electrophilic sites with differentiated reactivity profiles: a highly reactive sulfamoyl chloride
terminus (

) and a latent alkyl chloride tail (

)

This dual-reactivity allows researchers to perform sequential functionalization—typically
establishing the sulfamide linkage first under mild conditions, followed by cyclization or
alkylation at the propyl chloride site. It is a critical building block in the development of antiviral
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agents (e.g., CHIKV nsP2 inhibitors) and enzyme inhibitors where stable urea bioisosteres are

required.
Physicochemical Framewaork
Property Data Note
CAS Number 42065-72-5 Primary identifier
Formula
Molecular Weight 192.06 g/mol
o Hygroscopic; hydrolyzes in
Appearance Colorless to pale yellow liquid -
moist air
Density ~1.47 g/cm3 Estimated
Solubili Reacts violently with
olubili
Y , THF, EtOAC water/alcohols
2-8°C, Inert Atmosphere (Ar/ Thermally unstable above
Storage

) ambient temps

Synthesis Logic & Production

Expertise Note: The commercial availability of this reagent can be sporadic. Consequently, in-
house synthesis is often required. The standard route involves the reaction of 3-
chloropropylamine hydrochloride with sulfuryl chloride (

)

Causality in Synthesis Design: The reaction is driven by the nucleophilic attack of the amine on
the sulfuryl chloride. However, the choice of 3-chloropropylamine hydrochloride (salt form)
rather than the free amine is deliberate. Using the salt allows for a controlled release of the free
amine (via base addition) or direct reaction in the presence of a catalyst, preventing the rapid,
exothermic polymerization that can occur with free amines and

Synthesis Workflow (DOT Visualization)
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Figure 1: Synthetic pathway for CAS 42065-72-5 via sulfuryl chloride activation.[2] Note the
evolution of HCI gas requires efficient trapping.

Mechanistic Reactivity & Experimental Protocol

The utility of CAS 42065-72-5 lies in its chemoselectivity.

o Site A (Sulfamoyl Chloride): Reacts rapidly with nucleophiles (primary/secondary amines) at
0°C to room temperature. This forms the sulfamide core.

o Site B (Alkyl Chloride): Remains inert under the conditions used for Site A. It requires
elevated temperatures (>60°C) or iodide catalysis (Finkelstein conditions) to undergo
nucleophilic substitution.

Standardized Coupling Protocol (Self-Validating)

Objective: Coupling (3-Chloropropyl)sulfamoyl chloride with a secondary amine (Sequence
A).

Reagents:
e Substrate: Secondary amine (1.0 equiv)
» Reagent: (3-Chloropropyl)sulfamoyl chloride (1.1 equiv)[3][4]

o Base: Triethylamine (
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) or DIPEA (2.5 equiv)

e Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve the secondary amine
(1.0 equiv) and

(2.5 equiv) in anhydrous DCM (0.2 M concentration).

o Cryogenic Addition: Cool the solution to 0°C using an ice bath. Causality: Low temperature
prevents competing side reactions at the alkyl chloride site and minimizes hydrolysis.

o Reagent Introduction: Add (3-Chloropropyl)sulfamoyl chloride dropwise via syringe.
Observation Check: Slight fuming may occur; ensure venting is adequate.

e Reaction Monitoring: Stir at 0°C for 30 minutes, then allow to warm to room temperature over
2 hours. Monitor via TLC (or LC-MS). The starting amine should disappear.

e Quench & Workup: Quench with saturated

. Extract with DCM (
). Wash organics with brine, dry over
, and concentrate.

o Validation:

NMR should show the propyl chain signals (
ppm for

) intact, confirming only the sulfamoyl coupling occurred.

Divergent Reactivity Visualization
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Figure 2: Chemoselective pathways. Path A yields linear sulfamides; Path B forces cyclization
to sultams.

Applications in Drug Discovery

The primary application of CAS 42065-72-5 is in the synthesis of sulfamide bioisosteres of
ureas and amides. Sulfamides (
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) possess tetrahedral geometry, offering different hydrogen-bonding vectors compared to
planar ureas.

Case Study: Antiviral Therapeutics (Chikungunya Virus) Research has highlighted the use of
(3-chloropropyl)sulfamoyl chloride in synthesizing inhibitors for the nsP2 helicase of the
Chikungunya virus (CHIKV).[4]

e Mechanism: The reagent is used to append a sulfamoyl moiety to a scaffold (e.g., an
oxaspiropiperidine or amino acid derivative).

o Outcome: The resulting sulfamide linker improves metabolic stability and enhances binding
affinity within the viral protease/helicase active site compared to the corresponding
carboxamide [1].

Heterocyclic Synthesis: Beyond linkers, this reagent is a precursor for 1,1-dioxo-1,2-
thiazetidines (4-membered rings) and 1,2-thiazines (6-membered rings) via intramolecular
alkylation, providing access to novel S-heterocycles not easily accessible via standard
sulfonylation.

Safety & Handling
o Hazards: Corrosive (Skin Corr. 1B), causes severe eye damage. Reacts violently with water

to release HCI and sulfuric acid derivatives.

o Storage: Must be stored under inert gas (Argon/Nitrogen) in a desiccator. Refrigeration (2-
8°C) is mandatory to prevent thermal decomposition.

o Spill Protocol: Do not use water. Neutralize with weak base (sodium carbonate) and absorb
with inert material (vermiculite).
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Construction of Heterocycles. Synthesis (Stuttg).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1426127?utm_src=pdf-custom-synthesis#bc-rfq
https://labchem-wako.fujifilm.com/jp/product/detail/W01COBQE-5820.html
https://labchem-wako.fujifilm.com/jp/product/detail/W01COBQE-5820.html
https://www.organic-chemistry.org/abstracts/lit4/145.shtm
https://www.organic-chemistry.org/abstracts/lit4/145.shtm
https://wap.guidechem.com/encyclopedia/3-chloropropyl-sulfamoyl-chlor-dic865284.html
https://pubs.rsc.org/hi/content/articlehtml/2026/md/d5md00772k
https://pubs.rsc.org/hi/content/articlehtml/2026/md/d5md00772k
https://www.benchchem.com/product/b1426127/docs#technical-monograph-3-chloropropyl-sulfamoyl-chloride
https://www.benchchem.com/product/b1426127/docs#technical-monograph-3-chloropropyl-sulfamoyl-chloride
https://www.benchchem.com/product/b1426127/docs#technical-monograph-3-chloropropyl-sulfamoyl-chloride
https://www.benchchem.com/product/b1426127/docs#technical-monograph-3-chloropropyl-sulfamoyl-chloride
https://www.benchchem.com/product/b1426127?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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